Cas no 866144-09-4 (N-{[2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methyl}-4-methylbenzamide)

• Product Name: N-{[2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methyl}-4-methylbenzamide
• CAS No: 866144-09-4
• MF: C₂₁H₂₂N₂O
• MW: 318.412185192108
• CID: 5714241
• PubChem ID: 1489323
• Update Time: 2025-11-02

N-{[2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methyl}-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS005104217
• N-[[2-(2,5-dimethylpyrrol-1-yl)phenyl]methyl]-4-methylbenzamide
• N-[2-(2,5-dimethyl-1H-pyrrol-1-yl)benzyl]-4-methylbenzenecarboxamide
• 866144-09-4
• N-{[2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methyl}-4-methylbenzamide
• 9R-1023
• Benzamide, N-[[2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methyl]-4-methyl-

• Inchi： 1S/C21H22N2O/c1-15-8-12-18(13-9-15)21(24)22-14-19-6-4-5-7-20(19)23-16(2)10-11-17(23)3/h4-13H,14H2,1-3H3,(H,22,24)
• InChI Key： RPRHNZNFKIKUPX-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1N1C(C)=CC=C1C)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 318.173213330g/mol
• Monoisotopic Mass: 318.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 34Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 539.0±50.0 °C(Predicted)
• pka: 14.03±0.46(Predicted)

Additional information on N-{[2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methyl}-4-methylbenzamide

Comprehensive Guide to N-{[2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methyl}-4-methylbenzamide (CAS No. 866144-09-4)

N-{[2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methyl}-4-methylbenzamide (CAS No. 866144-09-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrole and benzamide structural motifs, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and binding affinities, which make it a promising candidate for various therapeutic targets.

The chemical structure of N-{[2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methyl}-4-methylbenzamide includes a 2,5-dimethyl-1H-pyrrole ring attached to a phenyl group, which is further linked to a 4-methylbenzamide moiety. This intricate arrangement contributes to its distinct physicochemical properties, such as solubility, stability, and reactivity. These properties are crucial for its performance in laboratory settings and potential industrial applications.

One of the key areas of interest for CAS No. 866144-09-4 is its role in medicinal chemistry. Recent studies have explored its potential as a scaffold for designing novel enzyme inhibitors or receptor modulators. Given the growing demand for targeted therapies, compounds like N-{[2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methyl}-4-methylbenzamide are at the forefront of innovation in drug development. Researchers are also investigating its pharmacokinetic properties to evaluate its suitability for clinical use.

In addition to its pharmaceutical applications, N-{[2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methyl}-4-methylbenzamide is also utilized in material science. Its aromatic and heterocyclic components make it a valuable building block for synthesizing advanced polymers and coatings. The compound's thermal stability and electronic properties are particularly relevant for developing high-performance materials used in electronics and nanotechnology.

The synthesis of CAS No. 866144-09-4 involves multi-step organic reactions, often starting from commercially available precursors like 2,5-dimethylpyrrole and 4-methylbenzoic acid derivatives. Optimizing the yield and purity of this compound is a focal point for chemists, as it directly impacts its efficacy in downstream applications. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency of its production.

From a commercial perspective, the demand for N-{[2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methyl}-4-methylbenzamide is steadily increasing, driven by its versatility in research and industrial applications. Suppliers and manufacturers are expanding their portfolios to include high-purity grades of this compound, catering to the needs of academic institutions, pharmaceutical companies, and material science laboratories. Quality control and regulatory compliance are paramount to ensure its safe handling and use.

For researchers and industry professionals seeking detailed information about CAS No. 866144-09-4, it is essential to consult reliable sources such as peer-reviewed journals, chemical databases, and supplier catalogs. Understanding its structure-activity relationships (SAR) and potential modifications can unlock new opportunities for innovation. As the scientific community continues to explore its capabilities, N-{[2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]methyl}-4-methylbenzamide remains a compound of significant interest and promise.